(E)-4-[2-[1-[[(2S,3R,4S,6S)-6-[(2R,3R,4R,6S)-6-[(2R,2'R,3'S,3aR,4R,4'R,6S,7S,7aR)-6-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5S,6S)-6-[(3aR,3'aS,4R,6'S,7R,7'R,7aS,7'aS)-7-(2,4-dihydroxy-6-methylbenzoyl)oxy-7'-hydroxyspiro[3a,6,7,7a-tetrahydro-[1,3]dioxolo[4,5-c]pyran-4,2'-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran]-6'-yl]oxy-4-hydroxy-5-methoxy-2-(methoxymethyl)oxan-3-yl]oxy-3-hydroxy-5-methoxy-6-methyloxan-4-yl]oxy-4',7-dihydroxy-2',4,7a-trimethylspiro[3a,4,6,7-tetrahydro-[1,3]dioxolo[4,5-c]pyran-2,6'-oxane]-3'-yl]oxy-3-(3,5-dichloro-4-hydroxy-2-methoxy-6-methylbenzoyl)oxy-2-methyloxan-4-yl]oxy-3-methoxy-2,4-dimethyloxan-4-yl]amino]oxy-4-methylhexyl]-4-methylphenyl]but-3-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-4-[2-[1-[[(2S,3R,4S,6S)-6-[(2R,3R,4R,6S)-6-[(2R,2'R,3'S,3aR,4R,4'R,6S,7S,7aR)-6-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5S,6S)-6-[(3aR,3'aS,4R,6'S,7R,7'R,7aS,7'aS)-7-(2,4-dihydroxy-6-methylbenzoyl)oxy-7'-hydroxyspiro[3a,6,7,7a-tetrahydro-[1,3]dioxolo[4,5-c]pyran-4,2'-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran]-6'-yl]oxy-4-hydroxy-5-methoxy-2-(methoxymethyl)oxan-3-yl]oxy-3-hydroxy-5-methoxy-6-methyloxan-4-yl]oxy-4',7-dihydroxy-2',4,7a-trimethylspiro[3a,4,6,7-tetrahydro-[1,3]dioxolo[4,5-c]pyran-2,6'-oxane]-3'-yl]oxy-3-(3,5-dichloro-4-hydroxy-2-methoxy-6-methylbenzoyl)oxy-2-methyloxan-4-yl]oxy-3-methoxy-2,4-dimethyloxan-4-yl]amino]oxy-4-methylhexyl]-4-methylphenyl]but-3-enoic acid is a natural product found in Micromonospora carbonacea with data available.
Scientific Research Applications
Non-iterative Asymmetric Synthesis of C15 Polyketide Spiroketals
- Research by Meilert, Pettit, and Vogel (2004) delved into the synthesis of C15 polyketide spiroketals with high stereo- and enantioselectivity. The study's significance lies in its contribution to the understanding of spiroketal formation and its implications for cytotoxicity towards various cancer cell lines, highlighting a potential avenue for therapeutic applications (Meilert, Pettit, & Vogel, 2004).
Synthesis of Polyhydroxyquinolizidine
- Schaller and Vogel (1999) reported on the synthesis of a polyhydroxyquinolizidine bearing a polyhydroxylated carbon side-chain, which represents an advancement in the synthesis of complex organic molecules with potential biological activity (Schaller & Vogel, 1999).
Stereoselective Synthesis and Asymmetric Synthesis of Hepturonic Acid Derivatives
- The work by Gerber and Vogel (2001) focused on the stereoselective synthesis of pentols and the total asymmetric synthesis of hepturonic acid derivatives and beta-C-manno-Pyranosides, which are crucial for constructing complex sugar derivatives with potential applications in medicinal chemistry and synthetic biology (Gerber & Vogel, 2001).
Properties
Molecular Formula |
C88H123Cl2NO39 |
---|---|
Molecular Weight |
1889.8 g/mol |
IUPAC Name |
(E)-4-[2-[1-[[(2S,3R,4S,6S)-6-[(2R,3R,4R,6S)-6-[(2R,2'R,3'S,3aR,4R,4'R,6S,7S,7aR)-6-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5S,6S)-6-[(3aR,3'aS,4R,6'S,7R,7'R,7aS,7'aS)-7-(2,4-dihydroxy-6-methylbenzoyl)oxy-7'-hydroxyspiro[3a,6,7,7a-tetrahydro-[1,3]dioxolo[4,5-c]pyran-4,2'-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran]-6'-yl]oxy-4-hydroxy-5-methoxy-2-(methoxymethyl)oxan-3-yl]oxy-3-hydroxy-5-methoxy-6-methyloxan-4-yl]oxy-4',7-dihydroxy-2',4,7a-trimethylspiro[3a,4,6,7-tetrahydro-[1,3]dioxolo[4,5-c]pyran-2,6'-oxane]-3'-yl]oxy-3-(3,5-dichloro-4-hydroxy-2-methoxy-6-methylbenzoyl)oxy-2-methyloxan-4-yl]oxy-3-methoxy-2,4-dimethyloxan-4-yl]amino]oxy-4-methylhexyl]-4-methylphenyl]but-3-enoic acid |
InChI |
InChI=1S/C88H123Cl2NO39/c1-18-36(2)23-25-50(47-26-37(3)22-24-45(47)20-19-21-55(95)96)129-91-85(11)31-57(114-43(9)76(85)108-17)117-51-29-56(113-40(6)67(51)121-80(103)59-39(5)60(89)62(97)61(90)72(59)106-15)120-66-42(8)125-87(30-49(66)94)128-77-44(10)116-84(75(101)86(77,12)130-87)123-73-65(100)82(115-41(7)68(73)105-14)122-69-52(32-104-13)119-83(74(107-16)63(69)98)124-81-64(99)70-54(33-109-81)126-88(127-70)78-71(110-35-111-78)53(34-112-88)118-79(102)58-38(4)27-46(92)28-48(58)93/h19-20,22,24,26-28,36,40-44,49-54,56-57,63-71,73-78,81-84,91-94,97-101H,18,21,23,25,29-35H2,1-17H3,(H,95,96)/b20-19+/t36?,40-,41-,42-,43+,44-,49-,50?,51-,52-,53-,54+,56+,57+,63+,64-,65-,66-,67-,68+,69-,70-,71+,73-,74+,75-,76+,77-,78-,81+,82+,83+,84+,85+,86-,87-,88-/m1/s1 |
InChI Key |
PDHAFGZSGWUAHJ-BXAGPYBQSA-N |
Isomeric SMILES |
CCC(C)CCC(C1=C(C=CC(=C1)C)/C=C/CC(=O)O)ON[C@]2(C[C@@H](O[C@H]([C@@H]2OC)C)O[C@@H]3C[C@@H](O[C@@H]([C@H]3OC(=O)C4=C(C(=C(C(=C4OC)Cl)O)Cl)C)C)O[C@@H]5[C@H](O[C@]6(C[C@H]5O)O[C@@H]7[C@H](O[C@H]([C@H]([C@]7(O6)C)O)O[C@@H]8[C@H]([C@@H](O[C@@H]([C@@H]8OC)C)O[C@@H]9[C@H](O[C@H]([C@H]([C@H]9O)OC)O[C@H]1[C@@H]([C@H]2[C@H](CO1)O[C@@]1(O2)[C@H]2[C@H]([C@@H](CO1)OC(=O)C1=C(C=C(C=C1C)O)O)OCO2)O)COC)O)C)C)C |
Canonical SMILES |
CCC(C)CCC(C1=C(C=CC(=C1)C)C=CCC(=O)O)ONC2(CC(OC(C2OC)C)OC3CC(OC(C3OC(=O)C4=C(C(=C(C(=C4OC)Cl)O)Cl)C)C)OC5C(OC6(CC5O)OC7C(OC(C(C7(O6)C)O)OC8C(C(OC(C8OC)C)OC9C(OC(C(C9O)OC)OC1C(C2C(CO1)OC1(O2)C2C(C(CO1)OC(=O)C1=C(C=C(C=C1C)O)O)OCO2)O)COC)O)C)C)C |
Synonyms |
SCH 49088 SCH49088 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.